Cas no 57932-06-6 (2-(1H-inden-2-yl)ethan-1-ol)

2-(1H-inden-2-yl)ethan-1-ol structure
2-(1H-inden-2-yl)ethan-1-ol structure
Product Name:2-(1H-inden-2-yl)ethan-1-ol
CAS No:57932-06-6
MF:C11H12O
MW:160.212383270264
CID:343725
PubChem ID:14316626
Update Time:2025-08-03

2-(1H-inden-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene-2-ethanol
    • 2-(1H-inden-2-yl)ethanol
    • 2-(1H-inden-2-yl)ethan-1-ol
    • Indene-2-ethanol
    • SCHEMBL3689438
    • 57932-06-6
    • AKOS006312551
    • BRXNLRFZWGHVTN-UHFFFAOYSA-N
    • EN300-1625942
    • DTXSID70558821
    • 2-(2-indenyl)-ethanol
    • Inchi: 1S/C11H12O/c12-6-5-9-7-10-3-1-2-4-11(10)8-9/h1-4,7,12H,5-6,8H2
    • InChI Key: BRXNLRFZWGHVTN-UHFFFAOYSA-N
    • SMILES: OCCC1=CC2C=CC=CC=2C1

Computed Properties

  • Exact Mass: 160.08886
  • Monoisotopic Mass: 160.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

2-(1H-inden-2-yl)ethan-1-ol Pricemore >>

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